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Compound of Interest

Compound Name: Vorolanib

Cat. No.: B611704 Get Quote

Anwendungshinweise und Protokolle für
Vorolanib in der Zellkultur
Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Vorolanib (auch bekannt als CM-082 oder X-82) ist ein oral bioverfügbarer,

niedermolekularer Tyrosinkinase-Inhibitor, der auf mehrere Rezeptortyrosinkinasen (RTKs)

abzielt, die an der Angiogenese beteiligt sind.[1] Seine Hauptziele sind die vaskulären

endothelialen Wachstumsfaktor-Rezeptoren (VEGFRs) und die Plättchen-Wachstumsfaktor-

Rezeptoren (PDGFRs).[2][3] Durch die Hemmung dieser Rezeptoren stört Vorolanib die

Signalwege, die für das Wachstum von Tumoren und die pathologische Neovaskularisation bei

Netzhauterkrankungen entscheidend sind.[1] Diese Anwendungs- und Protokollhinweise bieten

detaillierte Verfahren zur Vorbereitung und Verwendung von Vorolanib in Zellkultur-Assays,

insbesondere im Hinblick auf seine Löslichkeit in DMSO und seine Auswirkungen auf die

Zelllebensfähigkeit und Signalwege.

Vorolanib: Quantitative Datenzusammenfassung
Die folgende Tabelle fasst die wichtigsten quantitativen Daten für die Verwendung von

Vorolanib in In-vitro-Studien zusammen.
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Parameter Wert Anmerkungen Referenz

Molekulargewicht 439.49 g/mol

Löslichkeit in DMSO
89 mg/mL (202.54

mM)

Die Verwendung von

frischem DMSO wird

empfohlen, da

feuchtigkeitsabsorbier

endes DMSO die

Löslichkeit verringern

kann.

[2]

Löslichkeit in Ethanol ~5 mg/mL [2]

Löslichkeit in Wasser <1 mg/mL [2]

IC₅₀ (VEGF-

stimulierte HUVEC-

Proliferation)

0.031 µM (31 nM)

HUVEC = Humane

Umbilikalvenen-

Endothelzellen

[4]

IC₅₀ (VEGFR2) 0.052 µM (52 nM) [5]

IC₅₀ (PDGFRβ) 0.26 µM (260 nM) [5]

Lagerung der

Stammlösung

-20°C (langfristig)

oder 0-4°C

(kurzfristig)

In DMSO gelöst.

Experimentelle Protokolle
Vorbereitung einer Vorolanib-Stammlösung in DMSO
Dieses Protokoll beschreibt die Herstellung einer konzentrierten Stammlösung von Vorolanib
zur Verwendung in Zellkultur-Assays.

Materialien:

Vorolanib-Pulver

Dimethylsulfoxid (DMSO), zellkulturgeeignet
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Sterile Mikrozentrifugenröhrchen (1.5 mL)

Präzisionswaage

Vortex-Mischer

Sterile Pipettenspitzen

Vorgehensweise:

Berechnung: Bestimmen Sie die erforderliche Menge an Vorolanib-Pulver und DMSO, um

die gewünschte Konzentration der Stammlösung zu erreichen (z. B. 10 mM).

Beispiel für 1 mL einer 10 mM Stammlösung:

Benötigte Masse = 10 mmol/L * 1 L * 439.49 g/mol = 4.3949 mg

Abwiegen: Wiegen Sie die berechnete Menge Vorolanib-Pulver unter sterilen Bedingungen

sorgfältig in ein steriles Mikrozentrifugenröhrchen ein.

Auflösen: Geben Sie die entsprechende Menge DMSO in das Röhrchen.

Mischen: Vortexen Sie das Röhrchen gründlich, bis sich das Pulver vollständig aufgelöst hat.

Eine leichte Erwärmung im Wasserbad bei 37°C kann die Auflösung unterstützen.

Aliquots und Lagerung: Aliquotieren Sie die Stammlösung in kleinere Volumina, um

wiederholtes Einfrieren und Auftauen zu vermeiden. Lagern Sie die Aliquots bei -20°C.

Protokoll für einen Zellviabilitäts-Assay (z.B. MTT-
Assay)
Dieses Protokoll beschreibt die Bestimmung der zytotoxischen Wirkung von Vorolanib auf

Endothelzellen (z. B. HUVECs) mittels eines MTT-Assays.

Materialien:

HUVECs (oder eine andere relevante Zelllinie)
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Vollständiges Zellkulturmedium

96-Well-Zellkulturplatten, klarer Boden

Vorolanib-Stammlösung (in DMSO)

MTT-Reagenz (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid), 5 mg/mL in PBS

Solubilisierungslösung (z. B. 10% SDS in 0.01 M HCl)

Mehrkanalpipette

Mikroplatten-Lesegerät (570 nm)

Vorgehensweise:

Zellaussaat: Säen Sie die HUVECs mit einer Dichte von 5.000 Zellen pro Well in eine 96-

Well-Platte in 100 µL vollständigem Medium aus.[6] Lassen Sie die Zellen über Nacht bei

37°C und 5% CO₂ adhärieren.

Behandlung:

Bereiten Sie eine serielle Verdünnung von Vorolanib in Zellkulturmedium aus der DMSO-

Stammlösung vor. Die Endkonzentrationen sollten einen relevanten Bereich abdecken (z.

B. 0.001 µM bis 10 µM).

Stellen Sie sicher, dass die Endkonzentration von DMSO in allen Wells, einschließlich der

Kontrollen, konstant und unter 0.5% liegt.[7]

Entfernen Sie das Medium aus den Wells und fügen Sie 100 µL des Mediums mit den

entsprechenden Vorolanib-Konzentrationen hinzu. Fügen Sie eine Kontrollgruppe hinzu,

die nur das Medium mit DMSO (Vehikelkontrolle) enthält.

Inkubation: Inkubieren Sie die Platte für die gewünschte Dauer (z. B. 48 oder 72 Stunden)

bei 37°C und 5% CO₂.

MTT-Zugabe: Fügen Sie 10 µL der MTT-Lösung zu jedem Well hinzu und inkubieren Sie die

Platte für weitere 2-4 Stunden bei 37°C.
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Solubilisierung: Entfernen Sie das Medium vorsichtig und fügen Sie 100 µL der

Solubilisierungslösung zu jedem Well hinzu, um die gebildeten Formazan-Kristalle

aufzulösen. Mischen Sie vorsichtig durch Pipettieren.

Messung: Messen Sie die Absorption bei 570 nm mit einem Mikroplatten-Lesegerät.

Analyse: Berechnen Sie die prozentuale Zellviabilität im Verhältnis zur Vehikelkontrolle und

bestimmen Sie den IC₅₀-Wert.

Protokoll für die Western-Blot-Analyse der VEGFR2-
Phosphorylierung
Dieses Protokoll beschreibt den Nachweis der Hemmung der VEGF-induzierten VEGFR2-

Phosphorylierung durch Vorolanib in HUVECs.

Materialien:

HUVECs

6-Well-Zellkulturplatten

Serumfreies Medium

Rekombinanter humaner VEGF₁₆₅

Vorolanib-Stammlösung (in DMSO)

Eiskaltes PBS mit Phosphatase-Inhibitoren

Lyse-Puffer (z. B. RIPA-Puffer) mit Protease- und Phosphatase-Inhibitoren

BCA-Protein-Assay-Kit

SDS-PAGE-Gele und Laufpuffer

PVDF-Membran

Transferpuffer
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Blockierpuffer (z. B. 5% fettfreie Trockenmilch oder BSA in TBST)

Primärantikörper:

Anti-phospho-VEGFR2 (Tyr1175) (z. B. 1:1000 Verdünnung)[8]

Anti-Gesamt-VEGFR2 (z. B. 1:1000 Verdünnung)[7]

Anti-GAPDH oder β-Actin (als Ladekontrolle)

Meerrettichperoxidase (HRP)-gekoppelter Sekundärantikörper

Chemilumineszenz-Substrat (ECL)

Imaging-System

Vorgehensweise:

Zellkultur und Aushungern: Kultivieren Sie HUVECs in 6-Well-Platten bis zu einer Konfluenz

von 80-90%. Hungern Sie die Zellen für 4-6 Stunden in serumfreiem Medium aus.

Vorbehandlung und Stimulation:

Behandeln Sie die Zellen für 1-2 Stunden mit den gewünschten Konzentrationen von

Vorolanib (z. B. 0.01, 0.1, 1 µM) oder der DMSO-Vehikelkontrolle vor.

Stimulieren Sie die Zellen anschließend für 5-10 Minuten mit VEGF (z. B. 50 ng/mL).[1]

Eine nicht stimulierte Kontrolle sollte ebenfalls mitgeführt werden.

Zelllyse:

Waschen Sie die Zellen zweimal schnell mit eiskaltem PBS.

Fügen Sie 100-150 µL eiskalten Lyse-Puffer zu jedem Well hinzu und inkubieren Sie die

Platte für 15-30 Minuten auf Eis.

Sammeln Sie die Lysate mit einem Zellschaber und zentrifugieren Sie sie bei 14.000 x g

für 15 Minuten bei 4°C, um Zelltrümmer zu entfernen.
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Proteinquantifizierung: Bestimmen Sie die Proteinkonzentration der Überstände mit einem

BCA-Assay.

SDS-PAGE und Transfer:

Denaturieren Sie gleiche Proteinmengen (z. B. 20-30 µg) durch Kochen in Laemmli-Puffer.

Trennen Sie die Proteine mittels SDS-PAGE auf und transferieren Sie sie auf eine PVDF-

Membran.

Immunoblotting:

Blockieren Sie die Membran für 1 Stunde bei Raumtemperatur in Blockierpuffer.

Inkubieren Sie die Membran über Nacht bei 4°C mit dem primären Antikörper gegen p-

VEGFR2.

Waschen Sie die Membran dreimal mit TBST.

Inkubieren Sie die Membran für 1 Stunde bei Raumtemperatur mit dem HRP-gekoppelten

Sekundärantikörper.

Waschen Sie die Membran erneut dreimal mit TBST.

Detektion: Detektieren Sie die Signale mit einem ECL-Substrat und einem Imaging-System.

Stripping und Re-Probing: Strippen Sie die Membran und inkubieren Sie sie erneut mit

Antikörpern gegen Gesamt-VEGFR2 und eine Ladekontrolle, um die Proteinnormalisierung

zu gewährleisten.

Visualisierungen
Signalweg von Vorolanib
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Abbildung 1: Vereinfachter Signalweg, der die Hemmung von VEGFR/PDGFR durch Vorolanib
zeigt.

Experimenteller Arbeitsablauf für den Zellviabilitäts-
Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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